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Compound of Interest

Compound Name: Propargyl acetate

Cat. No.: B1265531

Introduction: Propargyl acetate (CAS No. 627-09-8) is a valuable intermediate in organic
synthesis, notably in the preparation of complex molecules within the pharmaceutical and
materials science sectors.[1][2] Its structure, featuring both an alkyne and an ester functional
group, allows for diverse chemical transformations.[3][4] However, its utility is matched by
significant chemical hazards, including high flammability and acute toxicity.[5] This guide
provides an in-depth overview of the safety protocols, handling procedures, and emergency
responses necessary for the safe utilization of propargyl acetate in a research and
development environment. It is intended for researchers, scientists, and drug development
professionals who may handle this compound.

Hazard Identification and Classification

Propargyl acetate is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[5] It is a flammable liquid that is
toxic if swallowed and harmful if it comes into contact with skin or is inhaled.[6]

GHS Hazard Statements:
e H226: Flammable liquid and vapor.[5][6]
e H301: Toxic if swallowed.[5][6]

e H312: Harmful in contact with skin.[5][6]
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e H332: Harmful if inhaled.[5][6]

The following table summarizes the GHS classification for propargyl acetate.

Hazard Class Category Signal Word Pictogram
Flammable Liquids Category 3 Danger &
Acute Toxicity, Oral Category 3 Danger o
Acute Toxicity, Dermal  Category 4 Warning |
Acute Toxicity, ]

_ Category 4 Warning |
Inhalation

Data sourced from multiple safety data sheets.[5][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of propargyl acetate is fundamental to its
safe handling. These properties dictate appropriate storage conditions, handling procedures,

and firefighting measures.

Property Value

CAS Number 627-09-8

Molecular Formula CsHeO2[5]

Molecular Weight 98.10 g/mol [5]

Appearance Clear, colorless liquid[1]
Boiling Point 27-28 °C at 8 mmHg

Density 0.989 g/mL at 25 °C

Flash Point 32.8 °C (91.0 °F) - closed cup

Refractive Index

n20/D 1.417

Storage Temperature

Recommended: -20°C (in freezer)[1]
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Toxicology and Health Effects

Propargyl acetate poses significant health risks through multiple routes of exposure. The
primary hazards are acute toxicity upon ingestion, inhalation, or skin contact.[6]

« Oral Toxicity: Toxic if swallowed, with immediate medical attention required following
ingestion.[6][8]

o Dermal Toxicity: Harmful in contact with skin. Prolonged or repeated exposure can be
dangerous.[6]

 Inhalation Toxicity: Harmful if inhaled. Vapors can cause respiratory tract irritation.[6][9]
o Eye Contact: May cause serious eye irritation.[9]

The acute toxicity data is summarized below based on its GHS classification.

Route of Exposure GHS Hazard Category Health Effect
Oral Category 3 Toxic

Dermal Category 4 Harmful
Inhalation Category 4 Harmful

Classification based on available Safety Data Sheets.[7]

Experimental Protocol: Safe Handling and Storage

A strict, standardized protocol is mandatory when working with propargyl acetate to minimize
exposure and prevent accidents.

Methodology for Safe Handling:
o Preparation and Risk Assessment:

o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[10]
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o Ensure eyewash stations and safety showers are unobstructed and close to the
workstation.[8]

o Quantify the amounts of propargyl acetate to be used and prepare the appropriately
sized reaction vessel to minimize residual waste.

e Engineering Controls:

o All handling of propargyl acetate, including weighing, transferring, and use in reactions,
must be conducted inside a certified chemical fume hood to prevent inhalation of vapors.

[81[9]
o Use explosion-proof electrical and ventilating equipment.[8][11]
o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical splash goggles and/or a face shield.[9]

o Hand Protection: Wear chemical-resistant nitrile gloves. Inspect gloves for integrity before
use.[9]

o Body Protection: A flame-resistant laboratory coat must be worn and kept fully buttoned.[7]
[10]

e Handling Procedures:

[¢]

Ground and bond containers and receiving equipment to prevent static discharge.[8][11]

[¢]

Use only non-sparking tools.[8][11]

[e]

Keep the container tightly closed when not in use.[6][8]

o

Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after handling.[9]

[¢]

Keep away from all sources of ignition, including heat, sparks, and open flames.[6][8]
e Storage:

o Store in a cool, dry, and well-ventilated area designated for flammable liquids.[6][8]
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[e]

The recommended storage temperature is -20°C in a freezer to maintain stability.[1]

o

Containers must be kept tightly sealed and upright.[6]

[¢]

Store away from incompatible materials, particularly strong oxidizing agents.[8]

[¢]

The storage area should be locked up or otherwise secured.[7][8]

o Waste Disposal:

o Collect all waste containing propargyl acetate in a dedicated, properly labeled, and
sealed container.[12]

o Dispose of chemical waste through an approved hazardous waste program in accordance
with all local, state, and federal regulations.[9][12] Do not dispose of it down the drain.[9]

Mandatory Visualizations

The following diagram illustrates the logical workflow for ensuring safety when handling
propargyl acetate, from initial hazard assessment to emergency response.
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1. Assessment & Planning

Hazard Identification

| Review Safety Data Sheet (SDS) | (Flammable, Toxic)

Develop SOPs

2. Implementation of Controls ‘

Establish Control Measures

\ 3. Emergency Preparedness

Engineering Controls Personal Protective Equipment Safe Handling & Storage
(Fume Hood, Ventilation) (Gloves, Goggles, Lab Coat) (Grounding, Ignition Control)

Emergency Procedures

Spill Response
(Absorb, Contain, Dispose)

Fire Response

First Aid
(COgz, Dry Chemical, Foam)

(Inhalation, Skin/Eye, Ingestion)

Propargyl Acetate Safety & Handling Workflow

Click to download full resolution via product page
Caption: Workflow for safe handling of propargyl acetate.
Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

First-Aid Measures:

e General Advice: Consult a physician immediately and show them the Safety Data Sheet.[6]

[8]
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« If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[6][8] Seek immediate medical attention.[8]

 In Case of Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected
area with soap and plenty of water.[6] Seek immediate medical attention.[12]

e In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15
minutes, also under the eyelids.[8] Seek immediate medical attention.

 |If Swallowed: Do NOT induce vomiting.[6][8] Never give anything by mouth to an
unconscious person.[6] Rinse mouth with water and immediately call a POISON CENTER or
physician.[6][8]

Fire-Fighting Measures:

» Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, or alcohol-
resistant foam.[8][12] A water spray can be used to cool unopened containers.[6]

e Specific Hazards: The substance is flammable.[8] Vapors are heavier than air and may travel
to a source of ignition and flash back.[8] Containers may explode if heated.[8]

e Hazardous Combustion Products: Combustion may produce carbon monoxide (CO) and
carbon dioxide (CO2).[8]

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment, including respiratory
protection.[6] Remove all sources of ignition and evacuate personnel from the area.[6][8]

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[6][12]

e Methods for Cleaning Up: Contain the spillage using a non-combustible absorbent material
such as sand, earth, or vermiculite.[6] Collect the material in a suitable, sealed container for
disposal as hazardous waste.[8][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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